Cas no 2228326-89-2 (4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole)

4-(3-Bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole is a brominated pyrazole derivative characterized by its reactive allylic bromide functionality and stable trimethylpyrazole core. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and the construction of heterocyclic frameworks. The presence of both an electron-rich pyrazole ring and a reactive bromoalkene group enables selective modifications, making it valuable for pharmaceutical and agrochemical applications. Its well-defined structure and moderate stability under standard conditions facilitate controlled functionalization. The compound is typically handled under inert atmospheres to preserve its reactivity. Suitable for researchers requiring precise bromo-substituted building blocks, it offers a balance of reactivity and synthetic utility.

4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole structure

2228326-89-2 structure

Product Name:4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole

CAS No:2228326-89-2

MF:C₉H₁₃BrN₂

MW:229.116921186447

CID:5894283

PubChem ID:165638877

Update Time:2025-05-19

4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole
- 2228326-89-2
- EN300-1920289
- Inchi： 1S/C9H13BrN2/c1-6(5-10)9-7(2)11-12(4)8(9)3/h1,5H2,2-4H3
- InChI Key： VCPRXUXOWNCTEP-UHFFFAOYSA-N
- SMILES： BrCC(=C)C1C(C)=NN(C)C=1C

Computed Properties

Exact Mass: 228.02621g/mol
Monoisotopic Mass: 228.02621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 17.8Å²

4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1920289-0.05g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	0.05g	$1080.0	2023-09-17
Enamine	EN300-1920289-0.1g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	0.1g	$1131.0	2023-09-17
Enamine	EN300-1920289-0.25g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	0.25g	$1183.0	2023-09-17
Enamine	EN300-1920289-0.5g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	0.5g	$1234.0	2023-09-17
Enamine	EN300-1920289-1.0g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	1g	$1286.0	2023-06-02
Enamine	EN300-1920289-2.5g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	2.5g	$2520.0	2023-09-17
Enamine	EN300-1920289-5.0g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	5g	$3728.0	2023-06-02
Enamine	EN300-1920289-10.0g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	10g	$5528.0	2023-06-02
Enamine	EN300-1920289-1g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	1g	$1286.0	2023-09-17
Enamine	EN300-1920289-5g	4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole	2228326-89-2	5g	$3728.0	2023-09-17

4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

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3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

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Additional information on 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole

Research Brief on 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole (CAS: 2228326-89-2)

In recent years, the compound 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole (CAS: 2228326-89-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique bromoalkenyl and trimethylpyrazole moieties, has shown promising potential as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it particularly valuable for drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

Recent studies have focused on the synthetic applications and biological activities of 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the synthesis of novel pyrazole-based inhibitors targeting the JAK-STAT signaling pathway. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against JAK2 and JAK3 kinases, which are critical targets in autoimmune diseases and certain cancers.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, where researchers utilized 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole as a precursor for the development of covalent inhibitors. The bromoalkenyl group was strategically employed to form irreversible bonds with cysteine residues in the active sites of target proteins, enhancing both selectivity and potency. This approach has opened new avenues for designing next-generation therapeutics with improved pharmacokinetic properties.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. A recent study published in Chemical Communications (2024) described its incorporation into photoaffinity probes for mapping protein-ligand interactions. The bromoalkenyl moiety served as a handle for further functionalization, enabling the attachment of fluorescent tags or biotin for detection and purification purposes.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole. Current methods often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient catalytic systems. Recent work by a team at the University of Cambridge (2024) has explored palladium-catalyzed cross-coupling reactions to streamline the synthesis, achieving higher yields and better scalability.

In conclusion, 4-(3-bromoprop-1-en-2-yl)-1,3,5-trimethyl-1H-pyrazole (CAS: 2228326-89-2) represents a valuable scaffold in medicinal chemistry and chemical biology. Its diverse applications—from kinase inhibitors to chemical probes—underscore its importance in contemporary drug discovery. Future research will likely focus on expanding its utility through innovative synthetic strategies and exploring its potential in targeting undruggable proteins. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.